5-((4-(2,3-dimethylphenyl)piperazin-1-yl)sulfonyl)-N-(2-ethoxyphenyl)-2-fluorobenzamide

• IUPAC Name: 5-[4-(2,3-dimethylphenyl)piperazin-1-yl]sulfonyl-N-(2-ethoxyphenyl)-2-fluorobenzamide
• InChI: InChI=1S/C27H30FN3O4S/c1-4-35-26-11-6-5-9-24(26)29-27(32)22-18-21(12-13-23(22)28)36(33,34)31-16-14-30(15-17-31)25-10-7-8-19(2)20(25)3/h5-13,18H,4,14-17H2,1-3H3,(H,29,32)
• InChI Key: BHNIFLNKLGYCEP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=C(C=CC(=C2)S(=O)(=O)N3CCN(CC3)C4=CC=CC(=C4C)C)F
• Molecular Formula: C27H30FN3O4S
• Molecular Weight: 511.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a piperazine ring, a sulfonyl group, and a benzamide group. The presence of these groups suggests that this compound could have a variety of biological activities.

Scientific Research Applications

Radiolabeled Antagonists for PET Studies

5-((4-(2,3-dimethylphenyl)piperazin-1-yl)sulfonyl)-N-(2-ethoxyphenyl)-2-fluorobenzamide and its derivatives have been utilized in the development of radiolabeled antagonists for positron emission tomography (PET) imaging studies. For example, compounds such as [(18)F]p-MPPF have been synthesized to act as 5-HT(1A) antagonists, aiding in the study of serotonergic neurotransmission through PET. This research encompasses the synthesis, radiochemistry, and evaluation in animal models (rats, cats, and monkeys) through autoradiography and PET, as well as human PET studies, toxicity assessments, and metabolism investigations (Plenevaux et al., 2000).

Dopamine Receptor Ligands

In another line of research, derivatives have been explored for their potential as dopamine D(3) receptor ligands. By modifying the aromatic ring linked to the N-1 piperazine ring of the benzamide PB12, researchers identified compounds with moderate D(3) affinity. This led to the identification of high-affinity D(3) ligands with significant selectivity over other dopamine receptors, suggesting their value in developing new neuroimaging agents for PET studies (Leopoldo et al., 2002).

Antibacterial and Antifungal Activities

Additionally, derivatives of 5-((4-(2,3-dimethylphenyl)piperazin-1-yl)sulfonyl)-N-(2-ethoxyphenyl)-2-fluorobenzamide have been synthesized and evaluated for their antimicrobial activities. For instance, some 1,2,4-triazole derivatives showed good or moderate activities against various microorganisms, highlighting the potential of these compounds in antimicrobial drug development (Bektaş et al., 2007).

Serotonin Receptor Agonists

Research has also been conducted on benzamide derivatives as selective serotonin 4 receptor agonists. These compounds, such as 4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamides, have shown to accelerate gastric emptying and increase the frequency of defecation in animal models, suggesting their potential as novel prokinetic agents with reduced side effects (Sonda et al., 2004).